Cas no 7728-74-7 (2-(1,3-thiazol-4-yl)ethan-1-amine)

• Product Name: 2-(1,3-thiazol-4-yl)ethan-1-amine
• CAS No: 7728-74-7
• MF: C₅H₈N₂S
• MW: 128.195419311523
• MDL: MFCD08449088
• CID: 566688
• PubChem ID: 192849
• Update Time: 2025-10-29

2-(1,3-thiazol-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(Thiazol-4-yl)ethanamine
• 2-(1,3-thiazol-4-yl)ethanamine
• 4-Thiazoleethanamine
• 4‐THIAZOLEETHANAMINE
• 2-(1,3-thiazol-4-yl)ethan-1-amine
• 2-(1,3-thiazol-4-yl)ethylamine
• 2-(THIAZOL-4-YL)ETHYLAMINE
• 2-(thiazole-4-yl)ethylamine
• 2-Thiazol-4-yl-aethylamin
• 2-Thiazol-4-yl-ethylamine
• 4-(2-aminoethyl)-1,3-thiazole
• AC1L4V3Z
• Lilly 04431
• Lilly-04431
• AKOS002681339
• 39550-25-9
• 4-(AMINOETHYL)THIAZOLE DIHYDROCHLORIDE
• BS-12822
• 4-(2-aminoethyl)thiazole
• 2-(thiazol-4-yl)ethan-1-amine
• CS-0205359
• 4-(beta-Aminoethyl)thiazole
• 2-(1,3-Thiazol-4-yl)ethanamine x2hcl
• DTXSID20228007
• AB45423
• LY 04431
• EN300-28530
• CHEMBL155328
• 4-Thiazoleethanamine, dihydrochloride
• 4-(Aminoethyl)thiazole
• MFCD08449088
• 7728-74-7
• SCHEMBL2561444
• F2173-0018
• FT-0689278
• thiazole, 4-(2-aminoethyl)-
• ALBB-031920
• DB-075271
• G28302

• MDL： MFCD08449088
• Inchi： 1S/C5H8N2S/c6-2-1-5-3-8-4-7-5/h3-4H,1-2,6H2
• InChI Key： VNRWRBJKPUBFDY-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)CCN

Computed Properties

• Exact Mass: 128.04094
• Monoisotopic Mass: 128.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 181-182 °CMatrix Scientific021142
• Boiling Point: 361.1±22.0 °C at 760 mmHg
• Flash Point: 176.0±28.8 °C
• PSA: 38.91
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(1,3-thiazol-4-yl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(1,3-thiazol-4-yl)ethan-1-amine

Comprehensive Guide to 2-(1,3-Thiazol-4-yl)ethan-1-amine (CAS No. 7728-74-7): Properties, Applications, and Market Insights

2-(1,3-Thiazol-4-yl)ethan-1-amine (CAS No. 7728-74-7) is a versatile organic compound with a thiazole core, widely studied for its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and material science. This compound, also referred to as 4-thiazoleethylamine, has gained attention due to its structural similarity to bioactive molecules, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2-(1,3-thiazol-4-yl)ethan-1-amine features a thiazole ring linked to an ethylamine side chain, which contributes to its reactivity and functional diversity. Researchers often explore its derivatives for drug discovery, particularly in designing antimicrobial agents and central nervous system (CNS) modulators. Its CAS number (7728-74-7) is frequently searched in chemical databases, highlighting its relevance in academic and industrial research.

One of the trending topics related to 2-(1,3-thiazol-4-yl)ethan-1-amine is its role in green chemistry and sustainable synthesis. With increasing demand for eco-friendly chemical processes, scientists are investigating catalytic methods to produce this compound with minimal waste. Questions like "How is 2-(1,3-thiazol-4-yl)ethan-1-amine synthesized?" or "What are the industrial uses of thiazole derivatives?" are commonly searched, reflecting user interest in its practical applications.

In the pharmaceutical sector, 2-(1,3-thiazol-4-yl)ethan-1-amine serves as a precursor for heterocyclic drug candidates. Its structural motif is found in compounds with potential anti-inflammatory and neuroprotective effects, aligning with current research on neurodegenerative diseases. The compound’s bioavailability and metabolic stability are also key areas of study, addressing queries such as "Is 2-(1,3-thiazol-4-yl)ethan-1-amine safe for biomedical use?"

From a commercial perspective, the global market for thiazole-based chemicals is expanding, driven by demand in pharmaceutical intermediates and specialty chemicals. Suppliers of CAS No. 7728-74-7 often highlight its high purity and compliance with Good Manufacturing Practices (GMP), catering to industries requiring stringent quality standards. Searches for "Buy 2-(1,3-thiazol-4-yl)ethan-1-amine" or "Thiazole amine suppliers" indicate its commercial viability.

In material science, 2-(1,3-thiazol-4-yl)ethan-1-amine is explored for its potential in conductive polymers and coordination chemistry. Its ability to form stable complexes with metals makes it useful in designing catalysts and sensors. Researchers are also investigating its incorporation into smart materials, responding to trends in nanotechnology and wearable electronics.

To summarize, 2-(1,3-thiazol-4-yl)ethan-1-amine (CAS No. 7728-74-7) is a multifaceted compound with broad applications across industries. Its significance in drug development, sustainable chemistry, and advanced materials ensures continued interest from both academia and industry. For those seeking detailed technical data, resources like Reaxys and SciFinder provide extensive literature on its synthesis and properties.